Cas no 2319840-29-2 (N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide)

• Product Name: N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide
• CAS No: 2319840-29-2
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 5356507
• Update Time: 2025-07-14

N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-di(furan-2-yl)ethyl)-N2-(furan-2-ylmethyl)oxalamide
• N'-[2,2-bis(furan-2-yl)ethyl]-N-(furan-2-ylmethyl)oxamide
• N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide

• Inchi： 1S/C17H16N2O5/c20-16(18-10-12-4-1-7-22-12)17(21)19-11-13(14-5-2-8-23-14)15-6-3-9-24-15/h1-9,13H,10-11H2,(H,18,20)(H,19,21)
• InChI Key： WOVGJXXTCADEIF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CC=CO1)CNC(C(NCC1=CC=CO1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6

Additional information on N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide

Introduction to N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide (CAS No. 2319840-29-2)

N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide, identified by the CAS number 2319840-29-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The structural framework of N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide consists of two furan-based moieties linked through an ethylene bridge, with an amide group connecting the two ethyl chains. This configuration imparts a high degree of flexibility and reactivity to the molecule, making it a valuable candidate for further exploration in synthetic chemistry and drug design.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing furan moieties, due to their diverse biological activities and synthetic utility. The presence of furan rings in N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide suggests potential interactions with biological targets such as enzymes and receptors. These interactions could be leveraged to develop novel pharmacological agents with therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The amide linkage in N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide provides a versatile scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has made it a subject of extensive research in the development of small-molecule drugs.

The synthesis of N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide presents an intriguing challenge due to its complex structure. However, advancements in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for the compound's structure.

The pharmacological potential of N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide has been explored through various computational and experimental studies. These investigations have revealed that the compound exhibits promising interactions with certain biological targets, suggesting its utility as a lead compound for drug development. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its pharmaceutical applications, N-2,2-bis(furan-2-yl)ethyl-N'-(furan-2-yl)methylethanediamide has shown potential in other areas of research. For instance, its unique structural features make it a suitable candidate for use as a ligand in coordination chemistry. The furan rings can coordinate with transition metals, forming complexes that exhibit interesting catalytic properties.

The chemical stability of N-2,2-bis(furan-2-yloethyl)-N''-(furanrly)methylethanediarnidc

The future prospects of N-22bis(fura